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Compound of Interest

Compound Name: 1-(4-Sec-butylphenyl)ethanone

Cat. No.: B155789

For researchers, scientists, and professionals in drug development, the unambiguous
confirmation of a molecule's structure is a cornerstone of scientific rigor. In this in-depth
technical guide, we will explore the structural elucidation of 1-(4-sec-butylphenyl)ethanone, a
key intermediate in various synthetic pathways. This guide will objectively compare the
application of three core analytical techniques: Nuclear Magnetic Resonance (NMR)
Spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy. We will delve into the
theoretical underpinnings of each technique, present predicted experimental data for the target
molecule, and provide detailed protocols for data acquisition.

Introduction to 1-(4-sec-butylphenyl)ethanone

1-(4-sec-butylphenyl)ethanone, also known as 4-sec-butylacetophenone, is an aromatic
ketone with the chemical formula C12H160. Its structure features a benzene ring substituted
with an acetyl group and a sec-butyl group at the para position. The correct identification of this
iIsomer is critical, as its chemical and physical properties will differ from its isomers, such as 1-
(4-tert-butylphenyl)ethanone or 1-(4-n-butylphenyl)ethanone.

Key ldentifiers:
e |[UPAC Name: 1-(4-sec-butylphenyl)ethanone
e CAS Number: 7645-81-0

e Molecular Formula: C12H160
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e Molecular Weight: 176.25 g/mol

The Analytical Trifecta: A Multi-faceted Approach to
Structural Confirmation

No single analytical technique can unequivocally determine the structure of a novel compound.
Instead, a combination of methods provides orthogonal data points that, when taken together,
build a comprehensive and validated structural assignment. This guide will focus on the
synergistic use of NMR, MS, and IR spectroscopy.

 To cite this document: BenchChem. [A Comparative Guide to the Structural Confirmation of
1-(4-sec-butylphenyl)ethanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155789#confirming-the-structure-of-1-4-sec-
butylphenyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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